Biosynthesis of pantothenate

Natural Product Reports Pub Date: 2004-10-28 DOI: 10.1039/B316419P

Abstract

Covering: 1933–2004

Pantothenate is an essential metabolite for all biological systems, however the biosynthetic pathway is limited to plants, eubacteria and archaea. This suggests that the pathway is a strong candidate for the discovery of novel antibiotic and herbicidal compounds. The enzymology of this short pathway in both bacteria and plants is discussed in detail. In addition a short survey of studies of the whole pathway, and a discussion of both the metabolism and the transport of pantothenate are included.

Graphical abstract: Biosynthesis of pantothenate
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